Cas no 55168-74-6 (2-(Dimethoxy-phosphoryl)-acrylic acid methyl ester)

• Product Name: 2-(Dimethoxy-phosphoryl)-acrylic acid methyl ester
• CAS No: 55168-74-6
• MF: C₆H₁₁O₅P
• MW: 194.122303247452
• CID: 377873
• PubChem ID: 3016938
• Update Time: 2025-04-19

2-(Dimethoxy-phosphoryl)-acrylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(dimethoxyphosphinyl)-, methyl ester
• methyl 2-dimethoxyphosphorylprop-2-enoate
• TRIMETHYL 2-PHOSPHONOACRYLATE
• Methyl 2-(dimethoxyphosphinyl)acrylate
• methyl 2-(dimethoxyphosphoryl)acrylate
• methyl 2-(dimethoxyphosphoryl)prop-2-enoate
• Dimethyl [1-(methoxycarbonyl)vinyl]phosphonate
• Methyl 2-dimethoxyphosphinyl-2-propenoate
• 55168-74-6
• 2-(Dimethoxy-phosphoryl)-acrylic acid methyl ester
• A870265
• HRTGCDRCJQKACR-UHFFFAOYSA-
• A1-02942
• HRTGCDRCJQKACR-UHFFFAOYSA-N
• methyl2-(dimethoxyphosphoryl)acrylate
• DTXSID00203675
• SCHEMBL51187
• NS00033255
• AKOS006229262
• 2-Propenoic acid,2-(dimethoxyphosphinyl)-,methyl ester
• EINECS 259-508-8
• InChI=1/C6H11O5P/c1-5(6(7)9-2)12(8,10-3)11-4/h1H2,2-4H3

• Inchi： 1S/C6H11O5P/c1-5(6(7)9-2)12(8,10-3)11-4/h1H2,2-4H3
• InChI Key： HRTGCDRCJQKACR-UHFFFAOYSA-N
• SMILES： P(C(=C)C(=O)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 194.03443
• Monoisotopic Mass: 194.03441044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.1268 g/cm3 (20 ºC)
• Boiling Point: 106 ºC (2 Torr)
• Flash Point: 105.0±0.0 ºC,
• Refractive Index: 1.4412 (589.3 nm 20 ºC)
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 61.83

2-(Dimethoxy-phosphoryl)-acrylic acid methyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters